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Compound of Interest |

Compound Name: Sodium lactobionate
CAS No.: 27297-39-8
Cat. No.: B2936053
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the
spectroscopic analysis of sodium lactobionate. The methods described herein are essential
for the qualitative and quantitative characterization of this important compound in research,
development, and quality control settings. The spectroscopic techniques covered include Mass
Spectrometry (MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, Fourier-Transform
Infrared (FTIR) Spectroscopy, and Ultraviolet-Visible (UV-Vis) Spectroscopy.

Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique for determining the molecular weight and
elucidating the structure of sodium lactobionate. High-Resolution Mass Spectrometry with
Electrospray lonization (HRMS-ESI) is particularly well-suited for this purpose.

Application Note:

HRMS-ESI analysis of sodium lactobionate allows for precise mass determination, confirming
its elemental composition. In positive ion mode, the protonated molecule [M+H]* is typically
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observed, while in negative ion mode, the deprotonated molecule [M-H]~ can be detected. The
high resolution of the technique enables the differentiation of sodium lactobionate from other
compounds with similar nominal masses.

Quantitative Data Summary:

lon Observed m/z Theoretical m/z
[M+H]* 381.1005 381.1009
[M+Na]* 403.0824 403.0828
[M-H]~ 357.0927 357.0927

Experimental Protocol: HRMS-ESI

1. Sample Preparation:

e Prepare a stock solution of sodium lactobionate in a suitable solvent (e.g., methanol or
water) at a concentration of 1 mg/mL.

 Dilute the stock solution to a final concentration of 1-10 pg/mL with the mobile phase.
2. Instrumentation (Typical Parameters):

o Mass Spectrometer: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).
 lon Source: Electrospray lonization (ESI).

» Polarity: Positive and Negative ion modes.

o Capillary Voltage: 3.5 - 4.5 kV.

o Cone Voltage: 20 - 40 V.

e Source Temperature: 100 - 150 °C.

o Desolvation Temperature: 250 - 350 °C.

¢ Desolvation Gas Flow: 600 - 800 L/hr.
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Mass Range: m/z 100 - 1000.
3. Data Acquisition and Analysis:

Infuse the sample solution into the ESI source at a flow rate of 5-10 yL/min.

Acquire the mass spectra in both positive and negative ion modes.

Process the data using the instrument's software to determine the accurate mass of the

observed ions.

Sample Preparation HRMS-ESI Analysis

Working Solution (1-10 pg/mL) Infusion (5-10 pL/min) L [p- ol Spectrometer> |

Dilution

Stock Solution (1 mg/mL)

Click to download full resolution via product page

HRMS-ESI workflow for sodium lactobionate analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for the structural elucidation of sodium
lactobionate in solution. Both *H and 3C NMR provide detailed information about the chemical
environment of the hydrogen and carbon atoms, respectively.

Application Note:

1H NMR of sodium lactobionate in D20 reveals signals corresponding to the protons of the
galactose and gluconate moieties. The anomeric proton of the galactose unit typically appears
as a doublet at a distinct chemical shift. 23C NMR provides signals for each of the 12 carbon
atoms in the molecule, allowing for complete structural confirmation.
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Quantitative Data Summary: **C NMR Chemical Shifts (in

D20)

Carbon Atom Chemical Shift (ppm)
C-1 103.5
C-1 178.0
C-2 72.0
C-3 73.5
c-4 82.0
C-5 71.5
C-6 63.0
Cc-2 72.5
C-3 74.0
C-4' 69.0
C-5' 76.0
C-6' 61.5

Note: Chemical shifts are approximate and may vary slightly depending on the experimental
conditions.

Experimental Protocol: 'H and **C NMR

1. Sample Preparation:
e Dissolve 10-20 mg of sodium lactobionate in 0.5-0.7 mL of deuterium oxide (D20).

¢ Add a small amount of an internal standard if quantitative analysis is required (e.g., TSP or
DSS).

e Transfer the solution to a 5 mm NMR tube.
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. Instrumentation (Typical Parameters):
NMR Spectrometer: 300-600 MHz.
Solvent: D20.
Temperature: 25 °C.
1H NMR Parameters:
o Pulse Sequence: Standard single-pulse experiment.
o Number of Scans: 16-64.
o Relaxation Delay: 1-2 s.
13C NMR Parameters:
o Pulse Sequence: Proton-decoupled single-pulse experiment.
o Number of Scans: 1024-4096.
o Relaxation Delay: 2-5 s.
. Data Acquisition and Analysis:
Acquire the *H and 3C NMR spectra.

Process the spectra using appropriate software (e.g., applying Fourier transform, phase
correction, and baseline correction).

Integrate the signals in the *H spectrum for quantitative information and assign the peaks in
both spectra based on known chemical shifts and coupling patterns.

© 2026 BenchChem. All rights reserved. 5/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2936053?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Sample Preparation

D20 (0.5-0.7 mL)
Sodium Lactobionate (10-20 mg)
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NMR spectroscopy workflow for sodium lactobionate.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a rapid and non-destructive technique used to identify the functional
groups present in sodium lactobionate based on their characteristic vibrational frequencies.

Application Note:

The FTIR spectrum of sodium lactobionate exhibits characteristic absorption bands
corresponding to O-H, C-H, C=0 (from the carboxylate group), and C-O stretching vibrations.
The broad O-H stretching band is indicative of the numerous hydroxyl groups in the molecule.
The strong absorption from the carboxylate group is a key identifier.

Quantitative Data Summary: Characteristic FTIR
Absorption Bands
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Wavenumber (cm~?) Vibration Mode Functional Group
~3300 (broad) O-H stretch Hydroxyl groups
~2900 C-H stretch Aliphatic C-H

~1600 C=0 stretch (asymmetric) Carboxylate

~1400 C=0 stretch (symmetric) Carboxylate
~1100-1000 C-O stretch Alcohols, Ethers

Experimental Protocol: FTIR (KBr Pellet Method)

1. Sample Preparation:

e Dry the sodium lactobionate sample and FTIR-grade potassium bromide (KBr) in an oven
to remove any moisture.

e In an agate mortar, grind 1-2 mg of sodium lactobionate with approximately 100-200 mg of
KBr until a fine, homogeneous powder is obtained.

o Transfer the powder to a pellet press and apply pressure to form a transparent or semi-
transparent pellet.

2. Instrumentation:

e FTIR Spectrometer: A standard FTIR spectrometer.
o Detector: DTGS or MCT detector.

e Spectral Range: 4000 - 400 cm™1,

e Resolution: 4 cm™.

e Number of Scans: 16-32.

3. Data Acquisition and Analysis:

e Place the KBr pellet in the sample holder of the FTIR spectrometer.
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Acquire a background spectrum of the empty sample compartment.
Acquire the sample spectrum.

The instrument software will automatically ratio the sample spectrum to the background
spectrum to produce the absorbance or transmittance spectrum.

Identify the characteristic absorption bands and assign them to the corresponding functional
groups.
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Sample Preparation (KBr Pellet)

@_actobionate (1-2 mg) KBr (100-200 mg)
Press into Pellet

FTIR Analysis
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FTIR spectroscopy workflow using the KBr pellet method.

Ultraviolet-Visible (UV-Vis) Spectroscopy
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UV-Vis spectroscopy can be used for the quantitative analysis of sodium lactobionate,

particularly for determining its concentration in solution.

Application Note:

Sodium lactobionate does not possess a strong chromophore, and therefore, its UV

absorbance is expected to be in the lower UV region. A method for its quantitative analysis

would involve determining the wavelength of maximum absorbance (Amax) and creating a

calibration curve. This technique is valuable for routine concentration measurements in quality

control.

Experimental Protocol: Quantitative UV-Vis Analysis

1. Determination of Amax:

Prepare a solution of sodium lactobionate in deionized water (e.g., 100 pg/mL).

Scan the solution using a UV-Vis spectrophotometer over a wavelength range of 200-400 nm
to identify the wavelength of maximum absorbance (Amax).

. Preparation of Standard Solutions:

Prepare a stock solution of sodium lactobionate of a known concentration (e.g., 1 mg/mL)
in deionized water.

From the stock solution, prepare a series of standard solutions of decreasing concentrations
(e.q., 10, 25, 50, 75, 100 pg/mL) by serial dilution.

. Construction of Calibration Curve:

Measure the absorbance of each standard solution at the predetermined Amax using
deionized water as a blank.

Plot a graph of absorbance versus concentration.

Perform a linear regression analysis to obtain the equation of the line (y = mx + ¢) and the
correlation coefficient (R?). An R2 value close to 1 indicates a good linear relationship.

© 2026 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b2936053/docs?utm_src=pdf-body#spectroscopic-analysis-of-sodium-lactobionate-application-notes-and-protocols
https://www.benchchem.com/product/b2936053/docs?utm_src=pdf-body#spectroscopic-analysis-of-sodium-lactobionate-application-notes-and-protocols
https://www.benchchem.com/product/b2936053/docs?utm_src=pdf-body#spectroscopic-analysis-of-sodium-lactobionate-application-notes-and-protocols
https://www.benchchem.com/product/b2936053/docs?utm_src=pdf-body#spectroscopic-analysis-of-sodium-lactobionate-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2936053?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

4. Analysis of Unknown Sample:

e Prepare a solution of the unknown sample in the same solvent and ensure its absorbance
falls within the range of the calibration curve.

e Measure the absorbance of the unknown sample at Amax.

o Calculate the concentration of the unknown sample using the equation of the calibration
curve.

Method Development Calibration

Scan for Amax (200-400 nm) u Prepare Standard Solutions

Y

Measure Absor@ Prepare Unknown Sample

\ 4 A/

Plot Calibr@ Measure Absorbance of Unknown

A 4

> Calculate Concentration

Quantification

Click to download full resolution via product page
Workflow for quantitative analysis by UV-Vis spectroscopy.

e To cite this document: BenchChem. [Spectroscopic Analysis of Sodium Lactobionate:
Application Notes and Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b2936053/docs#spectroscopic-analysis-of-sodium-
lactobionate-application-notes-and-protocols]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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